Cas no 1805456-22-7 (Methyl 2-cyano-3-mercapto-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-cyano-3-mercapto-5-(trifluoromethoxy)benzoate
• CAS No: 1805456-22-7
• MF: C₁₀H₆F₃NO₃S
• MW: 277.219751834869
• CID: 4951727
• Update Time: 2025-06-07

Methyl 2-cyano-3-mercapto-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-mercapto-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H6F3NO3S/c1-16-9(15)6-2-5(17-10(11,12)13)3-8(18)7(6)4-14/h2-3,18H,1H3
• InChI Key： MNCFCKGOKXBKJI-UHFFFAOYSA-N
• SMILES： SC1=CC(=CC(C(=O)OC)=C1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 2.8
• Topological Polar Surface Area: 60.3

Additional information on Methyl 2-cyano-3-mercapto-5-(trifluoromethoxy)benzoate

Methyl 2-Cyano-3-Mercapto-5-(Trifluoromethoxy)Benzoate: A Comprehensive Overview

Methyl 2-cyano-3-mercapto-5-(trifluoromethoxy)benzoate, identified by the CAS number 1805456-22-7, is a sophisticated organic compound with significant potential in various fields of chemical research and application. This compound, characterized by its unique structural features, has garnered attention due to its versatile properties and promising applications in drug discovery, materials science, and analytical chemistry. The molecule consists of a benzoate backbone with substituents at positions 2, 3, and 5, namely a cyano group (-CN), a mercapto group (-SH), and a trifluoromethoxy group (-OCF3), respectively. These functional groups contribute to the compound's reactivity, stability, and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 2-cyano-3-mercapto-5-(trifluoromethoxy)benzoate through multi-component reactions and click chemistry approaches. Researchers have demonstrated that the trifluoromethoxy group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. Additionally, the cyano group imparts electron-withdrawing effects, which can modulate the compound's electronic properties and reactivity. The mercapto group, on the other hand, introduces redox activity and potential for coordination chemistry applications.

One of the most intriguing aspects of Methyl 2-cyano-3-mercapto-5-(trifluoromethoxy)benzoate is its ability to act as a versatile building block in organic synthesis. Its functional groups allow for further derivatization to create more complex molecules with tailored properties. For instance, the mercapto group can undergo nucleophilic substitution or thiolation reactions to form disulfide bonds or coordinate with metal ions. Similarly, the cyano group can participate in cycloaddition reactions or be transformed into other functionalities such as amides or nitriles.

Recent studies have explored the application of Methyl 2-cyano-3-mercapto-5-(trifluoromethoxy)benzoate in medicinal chemistry. Its trifluoromethoxy substituent has been shown to enhance pharmacokinetic properties such as bioavailability and half-life, which are critical for drug candidates. Moreover, the compound exhibits potential anti-tumor activity by targeting specific signaling pathways involved in cancer cell proliferation and apoptosis. Preclinical studies have demonstrated its ability to inhibit key enzymes and receptors associated with oncogenesis, making it a promising lead compound for anti-cancer drug development.

In addition to its medicinal applications, Methyl 2-cyano-3-mercapto-5-(trifluoromethoxy)benzoate has found utility in materials science as a precursor for advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). The mercapto group's ability to coordinate with metal ions facilitates the construction of porous materials with high surface area and selective adsorption capabilities. These materials hold potential for gas storage, catalysis, and sensing applications.

From an analytical perspective, Methyl 2-cyano-3-mercapto-trifluoromethoxy benzoate serves as a valuable probe for studying redox processes and thiol-based biochemistry. Its distinct electronic properties make it suitable for use in electrochemical sensors and biosensors designed to detect reactive oxygen species or thiol-containing biomolecules.

Looking ahead, ongoing research aims to further optimize the synthesis of Methyl 2-cyano-3-mercapto-trifluoromethoxy benzoate while exploring its biological effects in greater depth. Collaborative efforts between chemists and biologists are expected to unlock new therapeutic applications for this compound while advancing our understanding of its mechanistic interactions within biological systems.